Cas no 142047-94-7 (4-Hydroxy Alverine)

• Product Name: 4-Hydroxy Alverine
• CAS No: 142047-94-7
• MF: C₂₀H₂₇NO
• MW: 297.434485673904
• CID: 903382
• PubChem ID: 9926231
• Update Time: 2025-05-20

4-Hydroxy Alverine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy Alverine
• 4-[3-[ethyl(3-phenylpropyl)amino]propyl]phenol
• 4-HYDROXY ALVERINE.
• N-Ethyl,N-(3-phenylpropyl)-3-(4-hydroxyphenyl)propylamine
• J-007585
• 142047-94-7
• 4-(3-(Ethyl(3-phenylpropyl)amino)propyl)phenol
• DTXSID80432941
• 4-HydroxyAlverine-d5
• 4-[3-[Ethyl(3-phenylpropyl)amino]propyl]phenol;
• para-hydroxy_alverine
• Phenol, 4-[3-[ethyl(3-phenylpropyl)amino]propyl]-
• SCHEMBL25225723
• 4-{3-[ETHYL(3-PHENYLPROPYL)AMINO]PROPYL}PHENOL
• starbld0017048

• Inchi： 1S/C20H27NO/c1-2-21(16-6-10-18-8-4-3-5-9-18)17-7-11-19-12-14-20(22)15-13-19/h3-5,8-9,12-15,22H,2,6-7,10-11,16-17H2,1H3
• InChI Key： LSJBZUMLJSLQMF-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CCCN(CC)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 297.20900
• Monoisotopic Mass: 297.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 445.5±38.0 °C at 760 mmHg
• Flash Point: 210.0±25.4 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 23.47000
• LogP: 4.27950
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Hydroxy Alverine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 4-Hydroxy Alverine

Comprehensive Overview of 4-Hydroxy Alverine (CAS No. 142047-94-7): Properties, Applications, and Research Insights

4-Hydroxy Alverine (CAS No. 142047-94-7) is a chemically significant compound that has garnered attention in pharmaceutical and biomedical research. As a derivative of Alverine citrate, this molecule is structurally characterized by a hydroxyl group at the fourth position, enhancing its solubility and bioavailability. Researchers and industry professionals often search for terms like "4-Hydroxy Alverine uses", "CAS 142047-94-7 properties", or "Alverine metabolite applications", reflecting its growing relevance in drug development and therapeutic studies.

The compound's mechanism of action is closely tied to its parent molecule, Alverine, a well-known antispasmodic agent. 4-Hydroxy Alverine is studied for its potential role in modulating smooth muscle contractions, particularly in the gastrointestinal tract. Recent trends in gut health research and personalized medicine have amplified interest in metabolites like this, as they may offer targeted therapeutic benefits with fewer side effects. Questions such as "How does 4-Hydroxy Alverine differ from Alverine?" or "Is 4-Hydroxy Alverine safe for long-term use?" are frequently explored in academic forums.

From a synthetic chemistry perspective, CAS No. 142047-94-7 represents a challenge due to the need for precise hydroxylation techniques. Modern green chemistry approaches are being applied to optimize its production, reducing environmental impact—a topic aligned with the sustainable pharmaceutical manufacturing trend. Analytical methods like HPLC and mass spectrometry are critical for characterizing this compound, addressing common queries like "How to analyze 4-Hydroxy Alverine purity?" or "Stability testing protocols for CAS 142047-94-7."

In pharmacological studies, 4-Hydroxy Alverine is investigated for its metabolic pathways and drug-drug interaction potential. With the rise of precision medicine, understanding how such metabolites behave in diverse patient populations has become crucial. Searches for "4-Hydroxy Alverine pharmacokinetics" or "CYP450 enzyme interactions" highlight this focus area. Additionally, its potential applications in functional gastrointestinal disorders (e.g., IBS) are being explored, resonating with the increasing public interest in digestive wellness solutions.

The commercial landscape for 4-Hydroxy Alverine is evolving, with suppliers emphasizing high-purity grades for research use. Quality benchmarks such as ICH guidelines and GMP compliance are frequently referenced in procurement discussions. Researchers also seek information on "4-Hydroxy Alverine suppliers" and "CAS 142047-94-7 pricing trends", indicating its niche but growing market presence. Regulatory aspects, particularly in regions with stringent pharmaceutical impurity control standards, further shape its accessibility.

Future directions for 4-Hydroxy Alverine research may include nanotechnology-based delivery systems or combination therapies for enhanced efficacy. The compound's role in translational medicine bridges gaps between laboratory findings and clinical applications—a theme dominating contemporary biopharma innovation dialogues. As interest in metabolite-based therapeutics surges, CAS No. 142047-94-7 exemplifies how minor structural modifications can unlock significant biological potential.